Cas no 6272-38-4 (2-(Benzyloxy)phenol)

• Product Name: 2-(Benzyloxy)phenol
• CAS No: 6272-38-4
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD00002186
• CID: 46555
• PubChem ID: 24851026
• Update Time: 2025-06-15

2-(Benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)phenol
• 2-Benzyloxyphenol
• Catechol Monobenzyl Ether
• Phenol, 2-(phenylmethoxy)-
• benzyloxyphenol
• Benzyl o-hydroxyphenyl ether
• CCZCXFHJMKINPE-UHFFFAOYSA-N
• 2-(phenylmethoxy)phenol
• 2-benzyloxy phenol
• NSC72669
• 2-Benzyloxy-phenol
• o-(Benzyloxy)phenol
• 2-phenylmethoxyphenol
• 2-(benzyloxy)-phenol
• PubChem19138
• O-BENZYLOXYPHENOL
• 2-(Benzyl-Oxy)Phenol
• Phenol, o-(benzyloxy)-
• Oprea1_758801
• EINECS 228-461-5
• SY048880
• MFCD00002186
• CS-0156162
• TG82JJC4JK
• AKOS001579578
• NSC37426
• D71033
• 2-(Benzyloxy)phenol, 96%
• Z57389860
• AC-16174
• 6272-38-4
• NSC-37426
• A8670
• DTXSID50211801
• FT-0608734
• NSC 72669
• HMS1607J16
• NSC 37426
• CHEMBL4442258
• B1661
• NS00035147
• NSC-72669
• EN300-53529
• SCHEMBL130119
• W-104963
• AS-13577
• STL089754
• DA-04263
• Benzyl o-Hydroxyphenyl Ether; NSC 37426; NSC 72669; o-(Benzyloxy)phenol

• MDL： MFCD00002186
• Inchi： 1S/C13H12O2/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,14H,10H2
• InChI Key： CCZCXFHJMKINPE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.143 g/mL at 25 °C(lit.)
• Melting Point: 35-40°C
• Boiling Point: 215°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.591(lit.)
• Water Partition Coefficient: Soluble in alcohol, benzene, and diethyl ether. Insoluble in water.
• PSA: 29.46000
• LogP: 2.97120
• Sensitiveness: Sensitive to light, sensitive to air
• Solubility: Not determined

2-(Benzyloxy)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(Benzyloxy)phenol

Professional Introduction to 2-(Benzyloxy)phenol (CAS No. 6272-38-4)

2-(Benzyloxy)phenol, with the chemical identifier CAS No. 6272-38-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzyl ether functional group attached to a phenolic ring, has garnered considerable attention due to its versatile applications in drug development and synthetic methodologies. The unique structural attributes of 2-(Benzyloxy)phenol make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting inflammatory and oxidative stress-related disorders.

The< strong>benzyloxy moiety in 2-(Benzyloxy)phenol contributes to its stability and reactivity, enabling its use as a building block in complex organic transformations. Recent advancements in medicinal chemistry have highlighted the compound's role in developing novel therapeutic agents. For instance, studies have demonstrated its potential in modulating enzyme activities associated with chronic inflammatory diseases. The phenolic hydroxyl group further enhances its utility, as it can participate in hydrogen bonding interactions, making it a suitable candidate for designing molecules with improved bioavailability and target specificity.

In the realm of synthetic organic chemistry, 2-(Benzyloxy)phenol serves as a critical precursor for the preparation of more intricate derivatives. Its benzyl ether structure allows for facile modifications through nucleophilic substitution or metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling. These reactions are pivotal in constructing biaryl frameworks, which are prevalent in many biologically active compounds. The compound's compatibility with various reaction conditions makes it an attractive choice for synthetic chemists aiming to develop complex molecular architectures.

Recent research has also explored the< strong>pharmacological properties of derivatives of 2-(Benzyloxy)phenol. For example, modifications of the benzyl ether group have led to the discovery of novel anti-inflammatory agents that exhibit significant activity in preclinical models. These derivatives have shown promise in reducing pro-inflammatory cytokine production and inhibiting the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The structural versatility of 2-(Benzyloxy)phenol has thus paved the way for innovative approaches in anti-inflammatory drug design.

The< strong>synthetic utility of 2-(Benzyloxy)phenol extends beyond pharmaceutical applications. It has been utilized in the preparation of advanced materials, including liquid crystals and organic semiconductors, due to its ability to form stable and ordered molecular assemblies. In these contexts, the compound's phenolic and benzyloxy groups contribute to its solubility and intermolecular interactions, which are essential for achieving desired material properties.

In conclusion, 2-(Benzyloxy)phenol (CAS No. 6272-38-4) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and biological activities, making it a cornerstone in modern synthetic and medicinal chemistry. As research continues to uncover new applications for this versatile molecule, its importance is likely to grow further, solidifying its role as a key intermediate in both academic and industrial settings.